Cas no 1354487-69-6 (Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride)

Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride is a chiral pyrrolidine derivative with a bromonitrophenoxy substituent, offering utility as a synthetic intermediate in pharmaceutical and fine chemical applications. The stereospecific (2S,4S) configuration ensures precise selectivity in asymmetric synthesis, while the 4-bromo-2-nitrophenoxy group provides a reactive handle for further functionalization. The hydrochloride salt enhances stability and solubility, facilitating handling in organic and aqueous systems. This compound is particularly valuable in the development of bioactive molecules, where its rigid pyrrolidine scaffold and electrophilic aromatic substitution sites enable controlled derivatization. Its well-defined structure and high purity make it suitable for research in medicinal chemistry and process optimization.

Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride structure

1354487-69-6 structure

Product Name:Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride

CAS No:1354487-69-6

MF:C₁₂H₁₄BrClN₂O₅

MW:381.606961727142

CID:4696177

Update Time:2025-08-04

Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Methyl (2S,4R)-4-(4-bromo-2-nitrophenoxy)pyrrolidine-2-carboxylate;hydrochloride
- Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride
- Inchi： 1S/C12H13BrN2O5.ClH/c1-19-12(16)9-5-8(6-14-9)20-11-3-2-7(13)4-10(11)15(17)18;/h2-4,8-9,14H,5-6H2,1H3;1H/t8-,9+;/m1./s1
- InChI Key： SZGILLJPMQBHPS-RJUBDTSPSA-N
- SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])O[C@H]1CN[C@H](C(=O)OC)C1.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 375
Topological Polar Surface Area: 93.4

Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M040300-125mg	Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride	1354487-69-6		125mg	$ 230.00	2022-06-04
TRC	M040300-250mg	Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride	1354487-69-6		250mg	$ 375.00	2022-06-04

Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride Related Literature

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Additional information on Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride

Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride

The compound Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride with CAS No. 1354487-69-6 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique functional groups, which make it a valuable tool in drug discovery and development. The molecule's structure incorporates a pyrrolidine ring system, which is a five-membered cyclic amine, along with a phenoxy group substituted with bromine and nitro functionalities. These features contribute to its potential as a lead compound in the design of novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and microwave-assisted reactions. The stereochemistry of the compound, specifically the (2S,4S) configuration, plays a crucial role in its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic profiles and efficacy, making this compound a prime candidate for exploring enantioselective drug design.

One of the most promising applications of Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride lies in its potential as a precursor for bioactive molecules. The phenoxy group with bromine and nitro substituents introduces electronic and steric effects that can modulate the compound's interaction with biological targets. Recent studies have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential utility in anti-inflammatory therapies.

In addition to its pharmacological applications, this compound has also been employed as a chiral building block in total synthesis efforts. Its hydrochloride salt form ensures stability during purification and storage, making it a reliable reagent for large-scale syntheses. The integration of this compound into larger molecular frameworks has demonstrated its versatility in constructing complex natural product analogs.

From an analytical standpoint, the characterization of Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride has been achieved through advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided critical insights into its molecular integrity and stereochemical purity, ensuring its suitability for downstream applications.

Looking ahead, the continued exploration of Methyl (2S,4S)-4-(4-Bromo-2-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride is expected to yield further discoveries in medicinal chemistry. Its unique combination of structural features positions it as a valuable asset in the pursuit of innovative therapeutic solutions.